Cas no 188990-16-1 (2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride)

• Product Name: 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride
• CAS No: 188990-16-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1384151
• PubChem ID: 75481770
• Update Time: 2025-11-01

2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-, hydrochloride
• 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride
• SCHEMBL18765678
• 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylicacidhydrochloride
• 2,3,4,5-tetrahydro-1H-3-benzazepine-4-carboxylic acid;hydrochloride
• 2,3,4,5-tetrahydro-1H-3-benzazepine-4-carboxylic acid HCl
• 188990-16-1
• PS-19076
• EN300-159940
• AKOS026730502
• F89523

• Inchi： 1S/C11H13NO2.ClH/c13-11(14)10-7-9-4-2-1-3-8(9)5-6-12-10;/h1-4,10,12H,5-7H2,(H,13,14);1H
• InChI Key： CURBOVQTMBDHFR-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC2C=CC=CC=2CCN1)=O

Computed Properties

• Exact Mass: 227.07142
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride

Introduction to 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride (CAS No. 188990-16-1)

2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 188990-16-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzazepine class, a heterocyclic structure that has garnered considerable attention due to its diverse pharmacological properties. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The benzazepine scaffold is well-known for its role in various therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The specific substitution pattern in 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride contributes to its unique interaction with biological targets. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex pharmacophores, which could lead to novel therapeutic agents.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. Researchers have been exploring its potential as a ligand for various receptors, including those involved in neurotransmitter pathways. Preliminary in vitro studies suggest that it may exhibit properties relevant to the modulation of serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor control.

The synthesis of 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carboxylic acid group at the 2-position and the subsequent formation of the hydrochloride salt are critical steps that determine the compound's physicochemical properties. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride with greater accuracy. Molecular docking studies have identified potential binding pockets on target proteins, providing insights into its mechanism of action. These computational approaches are complemented by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological profile of this compound is still under extensive investigation. Initial animal models have shown promising results in terms of behavioral modifications associated with cognitive enhancement and anxiolytic effects. However, further studies are necessary to fully elucidate its safety profile and optimal dosing regimens before human trials can commence.

The role of benzazepine derivatives in treating neurological disorders cannot be overstated. The structural diversity within this class allows for fine-tuning of pharmacological properties to address specific therapeutic needs. 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride stands out due to its unique combination of functional groups that may confer advantages over existing treatments.

In conclusion,2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid hydrochloride (CAS No. 188990-16-1) represents a compelling subject of study in pharmaceutical chemistry. Its potential as a lead compound for developing new therapeutic agents warrants continued research efforts. As our understanding of its pharmacological properties deepens, this compound may play a pivotal role in addressing unmet medical needs in the future.